Cas no 898781-85-6 (2',6'-Dichloro-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 2',6'-Dichloro-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898781-85-6
• MF: C₁₆H₁₄Cl₂OS
• MW: 325.252761363983
• MDL: MFCD08064681
• CID: 1948149
• PubChem ID: 24726012
• Update Time: 2025-05-24

2',6'-Dichloro-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• 2',6'-dichloro-3-(4-thiomethylphenyl)propiophenone
• DTXSID20644405
• AKOS016021427
• MFCD08064681
• 898781-85-6
• 1-(2,6-Dichlorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• 2',6'-Dichloro-3-(4-thiomethylphenyl)propiophenone

• MDL： MFCD08064681
• Inchi： 1S/C16H14Cl2OS/c1-20-12-8-5-11(6-9-12)7-10-15(19)16-13(17)3-2-4-14(16)18/h2-6,8-9H,7,10H2,1H3
• InChI Key： ANBWNKHZSZBPIW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CCC1C=CC(=CC=1)SC)=O)Cl

Computed Properties

• Exact Mass: 324.01400
• Monoisotopic Mass: 324.0142416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 5.53080

Additional information on 2',6'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Comprehensive Overview of 2',6'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS No. 898781-85-6): Properties, Applications, and Industry Insights

2',6'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS No. 898781-85-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the propiophenone derivative family, characterized by a thiomethylphenyl substitution at the 3-position and dichloro groups at the 2' and 6' positions. These functional groups contribute to its distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity intermediates like 2',6'-Dichloro-3-(4-thiomethylphenyl)propiophenone has surged, driven by advancements in drug discovery and crop protection technologies. Researchers are particularly interested in its potential as a building block for designing bioactive molecules, owing to its ability to modulate electronic and steric properties. The compound's CAS No. 898781-85-6 serves as a critical identifier in regulatory documentation and patent filings, ensuring traceability in global supply chains.

The synthesis of 2',6'-Dichloro-3-(4-thiomethylphenyl)propiophenone typically involves multi-step reactions, including Friedel-Crafts acylation and halogenation processes. Its thiomethyl group offers opportunities for further functionalization, such as oxidation to sulfoxides or sulfones, which are pivotal in enhancing solubility and bioavailability in pharmaceutical applications. This adaptability aligns with the growing trend toward structure-activity relationship (SAR) studies in modern medicinal chemistry.

From an industrial perspective, CAS No. 898781-85-6 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods and solvent-free conditions to minimize environmental impact, addressing concerns raised by regulatory bodies and eco-conscious consumers. These practices also resonate with the circular economy model, where waste reduction and resource efficiency are prioritized.

Analytical characterization of 2',6'-Dichloro-3-(4-thiomethylphenyl)propiophenone relies on techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). The compound's stability under various storage conditions is another area of interest, especially for logistics providers handling temperature-sensitive materials. Such data is crucial for formulators aiming to develop long shelf-life products.

Emerging applications of CAS No. 898781-85-6 extend to material science, where its aromatic framework is explored for designing organic semiconductors and liquid crystals. This interdisciplinary relevance underscores its versatility beyond traditional chemistry sectors. Additionally, patent databases reveal ongoing investigations into its use as a photoinitiator in UV-curable coatings, tapping into the booming renewable energy and electronics markets.

For researchers sourcing 2',6'-Dichloro-3-(4-thiomethylphenyl)propiophenone, factors like supplier reliability, batch-to-batch consistency, and technical support are paramount. Digital platforms offering real-time COA (Certificate of Analysis) access and structure-searchable databases have become indispensable tools in procurement workflows. These trends reflect the broader digital transformation in the chemical industry, where data-driven decision-making is key.

In conclusion, 2',6'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS No. 898781-85-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—highlight its strategic importance. As industries continue to emphasize precision synthesis and environmental stewardship, this compound is poised to remain a focal point in scientific and commercial discourse.